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Compound Name: Ethyl 2-fluoro-6-methylbenzoate
CAS No.: 90259-30-6
Cat. No.: B3030414
. 7

Ethyl 2-fluoro-6-methylbenzoate (CAS No: 90259-30-6) is a substituted aromatic ester that
has emerged as a critical building block in modern medicinal chemistry. Its unique structural
configuration, featuring ortho-fluoro and ortho-methyl groups flanking an ethyl ester, imparts
specific conformational constraints and electronic properties that are highly sought after in the
design of targeted therapeutics. While seemingly a simple molecule, its true value lies in its role
as a precursor to complex active pharmaceutical ingredients (APIs), most notably in the
development of enzyme inhibitors and receptor modulators.

The strategic placement of the fluorine atom can enhance metabolic stability and binding
affinity, while the ortho-methyl group provides steric bulk that can enforce a desired molecular
conformation. This guide, intended for researchers, chemists, and drug development
professionals, provides a comprehensive overview of the commercial sourcing, quality control,
synthesis, and application of this high-value intermediate.

Part 1: Commercial Sourcing and Supplier
Evaluation

The integrity of any research or development program hinges on the quality and reliability of its
starting materials. For a specialized reagent like Ethyl 2-fluoro-6-methylbenzoate, selecting a
competent supplier is a critical first step that impacts reproducibility, scalability, and timelines.

Expert Insights on Supplier Vetting
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Simply finding a catalog listing is insufficient. A thorough evaluation should be conducted,
focusing on:

e Purity and Consistency: The most common purity offered is around 95%. For drug discovery
applications, particularly in lead optimization phases, higher purity may be required. Inquire
about batch-to-batch consistency and the supplier's analytical capabilities.

 Certificate of Analysis (CoA): A comprehensive CoA is non-negotiable. It should not only
confirm identity and purity (typically via *H NMR and GC-MS) but also list specific impurities.
The absence of residual starting materials or reaction byproducts is crucial.

o Scalability: A supplier should be able to transition from providing gram quantities for initial
research to kilogram quantities for preclinical and clinical development. Discuss their custom
synthesis and scale-up manufacturing capabilities early in the process.

Commercial Supplier Landscape

The following table summarizes prominent commercial suppliers of Ethyl 2-fluoro-6-
methylbenzoate and its direct precursor, providing a starting point for procurement.
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Supplier Product Name CAS Number Notes
Often listed with a
purity of 95% and
_ _ Ethyl 2-fluoro-6- . .
Sigma-Aldrich 90259-30-6 distributed via
methylbenzoate )
partners like
Fluorochem.[1]
Offers related
Ethyl 2-amino-6- analogs, indicating
BLD Pharm fluoro-3- 1179297-85-8 synthetic expertise in
methylbenzoate this chemical space.
[2][3]
Provides
functionalized
Ethyl 2-fluoro-6- o )
AChemBlock 208708-03-6 derivatives suitable for
hydroxybenzoate )
further chemical
elaboration.[4]
A key supplier of the
] 2-Fluoro-6- direct precursor
Ossila o 90259-27-1 _ _
methylbenzoic acid required for in-house
synthesis.[5]
A major manufacturer
) of related specialty
Tokyo Chemical Ethyl o-Toluate (Ethyl ) )
87-24-1 organic chemicals,

Industry (TCI)

2-methylbenzoate)

useful for comparative
studies.[6]

Part 2: Synthesis and Chemical Landscape

Understanding the synthesis of Ethyl 2-fluoro-6-methylbenzoate is vital for troubleshooting

purity issues and for developing in-house production capabilities. The primary route is the

esterification of its corresponding carboxylic acid.

Primary Synthesis Workflow
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The most direct and common method for preparing Ethyl 2-fluoro-6-methylbenzoate is the
Fischer esterification of 2-Fluoro-6-methylbenzoic acid with ethanol in the presence of a strong
acid catalyst.
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Caption: Synthesis workflow for Ethyl 2-fluoro-6-methylbenzoate via Fischer esterification.
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Detailed Experimental Protocol: Fischer Esterification

This protocol describes a robust, lab-scale synthesis. The self-validating nature of this process
lies in the clear phase separations during workup and the distinct analytical signature of the
final product.

o Reactor Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add 2-Fluoro-6-methylbenzoic acid (15.4 g, 0.1 mol).

o Reagent Addition: Add absolute ethanol (100 mL). The large excess of ethanol serves as
both the reactant and the solvent, driving the reaction equilibrium towards the product side
according to Le Chatelier's principle.

o Catalyst Introduction: While stirring, slowly and carefully add concentrated sulfuric acid (2
mL) as the catalyst. The addition is exothermic and should be done with caution.

o Reaction: Heat the mixture to reflux (approximately 78-80 °C) and maintain for 4-6 hours.
The reaction progress can be monitored by Thin Layer Chromatography (TLC).

e Workup - Quenching and Extraction: After cooling to room temperature, slowly pour the
reaction mixture into 200 mL of ice-cold water. The ester, being insoluble in water, will often
separate as an oil. Transfer the mixture to a separatory funnel and extract with diethyl ether
or ethyl acetate (3 x 75 mL).

o Workup - Neutralization: Combine the organic extracts and wash sequentially with a
saturated sodium bicarbonate solution (2 x 50 mL) to neutralize any remaining acid
(cessation of effervescence is a key indicator), followed by a saturated sodium chloride
solution (brine, 1 x 50 mL) to reduce the aqueous content in the organic layer.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

 Purification: The resulting crude oil can be purified by vacuum distillation to yield Ethyl 2-
fluoro-6-methylbenzoate as a colorless to pale yellow liquid.

Part 3: Applications in Drug Discovery
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The utility of Ethyl 2-fluoro-6-methylbenzoate stems from the advantageous properties of the
2-fluoro-6-methylbenzoyl moiety it helps to install.

Case Study: Precursor to Avacopan

2-Fluoro-6-methylbenzoic acid, the direct precursor to the title ester, is a documented key
building block for Avacopan.[5] Avacopan is an antagonist of the human C5a receptor 1
(C5aR1) used for the treatment of anti-neutrophil cytoplasmic autoantibody (ANCA)-associated
vasculitis.[5] In the synthesis of such complex molecules, the benzoic acid moiety is typically
activated and then coupled with an amine-containing fragment to form a critical amide bond.
The ortho-substituents are crucial for orienting the molecule correctly within the receptor's
binding pocket.

The Role of Fluorine in Medicinal Chemistry

The inclusion of fluorine in drug candidates is a well-established strategy.[7] It can:

» Block Metabolic Oxidation: The carbon-fluorine bond is exceptionally strong, preventing
metabolic enzymes like Cytochrome P450 from hydroxylating that position, thereby
increasing the drug's half-life.

e Modulate Acidity/Basicity: The electron-withdrawing nature of fluorine can alter the pKa of
nearby functional groups, which can be fine-tuned to optimize solubility or cell permeability.

« Enhance Binding Affinity: Fluorine can patrticipate in favorable non-covalent interactions (e.g.,
hydrogen bonds, dipole-dipole interactions) with protein targets.

The presence of both fluorine and a methyl group in the 2- and 6-positions creates a sterically
demanding and electronically distinct environment, making this scaffold a powerful tool for
medicinal chemists aiming to achieve high target selectivity and favorable pharmacokinetic
profiles.

Conclusion

Ethyl 2-fluoro-6-methylbenzoate is more than a mere chemical reagent; it is an enabling tool
for the development of sophisticated pharmaceutical agents. For researchers and drug
developers, a comprehensive understanding of its commercial availability, quality attributes,
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synthesis, and mechanistic role is paramount. By carefully selecting suppliers, implementing
rigorous quality control, and appreciating the chemical principles that make this building block
so effective, scientists can leverage its unique properties to design and synthesize the next
generation of innovative medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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